Cas no 2172057-64-4 (1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172057-64-4
• MF: C₁₂H₂₂N₄S
• MW: 254.394880771637
• CID: 6492346
• PubChem ID: 165601489
• Update Time: 2025-06-11

1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
• 2172057-64-4
• EN300-1596644

• Inchi： 1S/C12H22N4S/c1-5-9(4)16-10(7-6-8(2)3)11(12(13)17)14-15-16/h8-9H,5-7H2,1-4H3,(H2,13,17)
• InChI Key： CFLAFTJGCIWYIQ-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCC(C)C)N(C(C)CC)N=N1)N

Computed Properties

• Exact Mass: 254.15651789g/mol
• Monoisotopic Mass: 254.15651789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide

Professional Introduction to Compound with CAS No. 2172057-64-4 and Product Name: 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide

The compound identified by the CAS number 2172057-64-4 and the product name 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a triazole ring and a carbothioamide functional group makes it a compound of considerable interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in the design of bioactive molecules. The triazole moiety, in particular, has been extensively studied for its role in enhancing the pharmacological properties of various drugs. Its ability to act as a scaffold for binding to biological targets has made it a preferred choice for medicinal chemists. In the case of 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide, the substitution pattern on the triazole ring contributes to its unique chemical and biological profile.

The carbothioamide group is another critical feature of this compound. This functional group has been shown to influence both the solubility and bioavailability of pharmaceuticals. Additionally, it can participate in hydrogen bonding interactions, which are essential for the binding affinity of drug candidates to their target proteins. The combination of these two features makes 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide a promising candidate for further investigation.

Current research in pharmaceutical chemistry is increasingly focused on developing molecules that exhibit multiple mechanisms of action. This approach is particularly relevant in the treatment of complex diseases such as cancer and inflammatory disorders. The structural complexity of 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide suggests that it may be capable of interacting with multiple targets simultaneously. Such polypharmacicity could lead to more effective therapeutic outcomes with fewer side effects.

In vitro studies have begun to explore the biological activity of this compound. Preliminary results indicate that it demonstrates moderate activity against certain enzymatic targets relevant to disease pathways. The butyl and methyl substituents on the triazole ring appear to modulate the electronic properties of the molecule, influencing its interactions with biological systems. Further optimization of these substituents could enhance the potency and selectivity of this compound.

The synthesis of 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide presents unique challenges due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. Additionally, protecting group strategies are essential for managing the reactivity of the carbothioamide group during synthesis.

As our understanding of molecular interactions continues to evolve, so does our ability to design molecules with specific pharmacological profiles. The use of computational tools and high-throughput screening methods has accelerated the discovery process significantly. These technologies allow researchers to predict the behavior of compounds like 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide before they are synthesized, saving time and resources.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it a valuable tool for studying molecular recognition processes in biology. By understanding how this molecule interacts with biological targets, researchers can gain insights into disease mechanisms and develop new therapeutic strategies.

In conclusion, 1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide, identified by CAS number 2172057-64-4, represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a compound worthy of further investigation. As research continues in this area, we can expect to see new insights into disease treatment and novel therapeutic agents emerging from studies like these.